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Compound of Interest

Compound Name:
3-Hydroxy-4-methoxybenzoyl

chloride

Cat. No.: B1390170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Hydroxy-4-methoxybenzoyl chloride
(CAS No. 289896-68-0), a valuable chemical intermediate. The guide details commercial

suppliers, presents key technical data in a comparative format, outlines relevant experimental

protocols, and includes workflow visualizations to aid in sourcing and application.

Chemical Overview
3-Hydroxy-4-methoxybenzoyl chloride is an acyl chloride derivative of isovanillic acid. Its

chemical structure incorporates a reactive benzoyl chloride moiety, making it a crucial building

block in the synthesis of more complex molecules, including pharmaceutical impurities and

other fine chemicals.[1]

Chemical Properties:[2]

Molecular Formula: C₈H₇ClO₃

Molecular Weight: 186.59 g/mol

IUPAC Name: 3-hydroxy-4-methoxybenzoyl chloride
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The following table summarizes key information for commercial suppliers of 3-Hydroxy-4-
methoxybenzoyl chloride to facilitate comparison and procurement. Please note that

availability and product specifications are subject to change, and direct inquiry with the supplier

is recommended.
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Supplier
Product
Name/Syno
nym

CAS
Number

Molecular
Formula

Molecular
Weight

Additional
Notes

Sigma-

Aldrich

3-hydroxy-4-

methoxybenz

oyl chloride

289896-68-0 C₈H₇ClO₃ 186.59

Part of their

portfolio of

chemistry

and

biochemicals.

[3]

BLD Pharm

3-Hydroxy-4-

methoxybenz

oyl Chloride

289896-68-0 C₈H₇ClO₃ 186.59

Provides

access to

NMR, HPLC,

and other

analytical

data.[4]

Clearsynth

3-Hydroxy-4-

methoxybenz

oyl chloride

289896-68-0 C₈H₇ClO₃ 186.59

Listed as a

Diosmetin

Impurity.

Certificate of

Analysis

available.[1]

AA BLOCKS,

INC.

3-hydroxy-4-

methoxybenz

oyl chloride

289896-68-0 C₈H₇ClO₃ 186.59

Available

through

distributors

like

MilliporeSigm

a.[3]

AChemBlock

3-hydroxy-4-

methoxybenz

oyl chloride

289896-68-0 C₈H₇ClO₃ 186.59

Available

through

distributors

like

MilliporeSigm

a.[3]
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Experimental Protocols
While specific protocols for 3-Hydroxy-4-methoxybenzoyl chloride are not readily published,

a general and widely accepted method for the synthesis of aryl acid chlorides from their

corresponding carboxylic acids is provided below. This protocol is based on the synthesis of the

related compound, 4-methoxybenzoyl chloride, and can be adapted by a skilled chemist.

Synthesis of an Aryl Acyl Chloride from Carboxylic Acid
This procedure outlines the conversion of a substituted benzoic acid to its corresponding

benzoyl chloride using a chlorinating agent like thionyl chloride or oxalyl chloride.

Materials:

Substituted Benzoic Acid (e.g., 3-Hydroxy-4-methoxybenzoic acid)

Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

Anhydrous Dichloromethane (DCM) or another suitable inert solvent

N,N-dimethylformamide (DMF) (catalytic amount)

Rotary evaporator

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel)

Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:[5][6]

Setup: Assemble a dry, two-neck round-bottom flask equipped with a magnetic stirrer, a

reflux condenser, and a dropping funnel under an inert atmosphere.

Dissolution: Dissolve the starting aryl acid (1 equivalent) in anhydrous dichloromethane.

Catalyst Addition: Add a catalytic amount (e.g., 2 drops) of N,N-dimethylformamide (DMF) to

the solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1390170?utm_src=pdf-body
https://prepchem.com/4-methoxybenzoyl-chloride/
https://www.chemicalbook.com/synthesis/4-methoxybenzoyl-chloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chlorinating Agent Addition: To the stirred solution, add the chlorinating agent (e.g., oxalyl

chloride, ~2 equivalents) dropwise at room temperature.

Reaction: Stir the mixture at room temperature for approximately 1-2 hours. The reaction

progress can be monitored by the cessation of gas evolution (HCl and SO₂ if using thionyl

chloride; CO, CO₂ and HCl if using oxalyl chloride).

Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure

using a rotary evaporator to remove the solvent and any excess chlorinating agent.

Product: The resulting crude acid chloride is often used directly in the next synthetic step

without further purification. The product should be stored under anhydrous conditions to

prevent hydrolysis.

Safety and Handling Precautions
Acyl chlorides, including 3-Hydroxy-4-methoxybenzoyl chloride, are hazardous chemicals

that require careful handling in a controlled laboratory environment.

Reactivity: Reacts violently with water, alcohols, and other nucleophiles.[7][8][9] Ensure all

glassware is dry and the reaction is protected from moisture.

Corrosivity: Causes severe skin burns and eye damage.[7][10]

Toxicity: Vapors are irritating to the mucous membranes and respiratory tract.[8][11]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, tightly fitting safety goggles, a face shield, and a lab coat.[7][11]

Ventilation: Handle the compound exclusively within a well-ventilated fume hood.[11]

First Aid:

Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

copious amounts of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and seek immediate medical attention.[7]
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Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.

Visualized Workflows
The following diagrams illustrate key decision-making and experimental processes relevant to

working with 3-Hydroxy-4-methoxybenzoyl chloride.
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Caption: Logical workflow for sourcing 3-Hydroxy-4-methoxybenzoyl chloride.
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Caption: Experimental workflow for acyl chloride synthesis.
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3-Hydroxy-4-methoxybenzoyl chloride is primarily used as a reactive intermediate in organic

synthesis. Its utility is highlighted in the preparation of standards for analytical chemistry and in

the development of new chemical entities. For example, it is identified as a related impurity of

Diosmetin, a flavonoid investigated for its potential biological activities.[1] Its structural similarity

to vanilloyl chloride suggests its potential application in synthesizing derivatives with

applications in flavor chemistry and as precursors for more complex pharmaceutical agents.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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